Cas no 958101-27-4 (1,3-BDP)

• Product Name: 1,3-BDP
• CAS No: 958101-27-4
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 4728841
• PubChem ID: 361746
• Update Time: 2024-10-25

1,3-BDP Chemical and Physical Properties

Names and Identifiers

• NSC625012
• 1,3-Di(1H-pyrazol-4-yl)benzene
• 4-(3-(1H-Pyrazol-4-yl)phenyl)-1H-pyrazole
• 4-[3-(1H-pyrazol-4-yl)phenyl]-1H-pyrazole
• NCI60_007653
• 4,4'-benzene-1,3-diylbis(1h-pyrazole)
• 4,4′-(1,3-Phenylene)bis[1H-pyrazole] (ACI)
• 1,3-BDP
• F82508
• YSCH0121
• 1H-Pyrazole, 4,4'-(1,3-phenylene)bis-
• 958101-27-4
• NSC-625012
• CS-0110392
• CHEMBL1991464

• Inchi： 1S/C12H10N4/c1-2-9(11-5-13-14-6-11)4-10(3-1)12-7-15-16-8-12/h1-8H,(H,13,14)(H,15,16)
• InChI Key： GSRYHHVNYJOBBE-UHFFFAOYSA-N
• SMILES： N1NC=C(C2C=C(C3=CNN=C3)C=CC=2)C=1

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• XLogP3: 1.8